1-[(3-iodo-4-methoxyphenyl)sulfonyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(3-iodo-4-methoxyphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C13H17IN2O4S/c1-20-12-3-2-10(8-11(12)14)21(18,19)16-6-4-9(5-7-16)13(15)17/h2-3,8-9H,4-7H2,1H3,(H2,15,17)
• InChI Key: LEDYCMRHMOHQHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)N)I
• Molecular Formula: C13H17IN2O4S
• Molecular Weight: 424.26 g/mol

Description

1-[(3-iodo-4-methoxyphenyl)sulfonyl]-4-piperidinecarboxamide, also known as PIPER, is a chemical compound that has been extensively studied for its potential therapeutic applications. PIPER belongs to the class of sulfonylureas, which are widely used as antidiabetic drugs. However, PIPER has been found to have other properties that make it a promising candidate for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 1-[(3-iodo-4-methoxyphenyl)sulfonyl]-4-piperidinecarboxamide is not fully understood. However, it is believed to exert its effects by binding to sulfonylurea receptors, which are present on the surface of various cells. This binding leads to the activation of potassium channels, which in turn results in the modulation of various cellular processes.
Biochemical and Physiological Effects:
1-[(3-iodo-4-methoxyphenyl)sulfonyl]-4-piperidinecarboxamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and protect neurons from damage. 1-[(3-iodo-4-methoxyphenyl)sulfonyl]-4-piperidinecarboxamide has also been shown to modulate insulin secretion and glucose metabolism, making it a potential candidate for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[(3-iodo-4-methoxyphenyl)sulfonyl]-4-piperidinecarboxamide in lab experiments is its high potency and selectivity. 1-[(3-iodo-4-methoxyphenyl)sulfonyl]-4-piperidinecarboxamide has been shown to be effective at low concentrations, making it a cost-effective tool for studying various cellular processes. However, one limitation of using 1-[(3-iodo-4-methoxyphenyl)sulfonyl]-4-piperidinecarboxamide is its potential toxicity. Careful consideration should be given to the concentration and duration of exposure when using 1-[(3-iodo-4-methoxyphenyl)sulfonyl]-4-piperidinecarboxamide in lab experiments.

Future Directions

There are several future directions for research on 1-[(3-iodo-4-methoxyphenyl)sulfonyl]-4-piperidinecarboxamide. One area of interest is its potential use as a therapeutic agent for various diseases, including cancer, diabetes, and neurodegenerative disorders. Another area of interest is the role of sulfonylurea receptors in various physiological processes, and the potential use of 1-[(3-iodo-4-methoxyphenyl)sulfonyl]-4-piperidinecarboxamide as a tool for studying these processes. Additionally, further studies are needed to better understand the mechanism of action of 1-[(3-iodo-4-methoxyphenyl)sulfonyl]-4-piperidinecarboxamide and its potential side effects.

Scientific Research Applications

1-[(3-iodo-4-methoxyphenyl)sulfonyl]-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have antitumor, anti-inflammatory, and neuroprotective properties. 1-[(3-iodo-4-methoxyphenyl)sulfonyl]-4-piperidinecarboxamide has also been investigated for its potential use as a tool for studying the role of sulfonylurea receptors in various physiological processes.